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Compound of Interest

Compound Name: Paph-alpha-d-glc

Cat. No.: B7839076

A Comprehensive Technical Guide to 4-
aminophenyl a-D-glucopyranoside

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
4-aminophenyl a-D-glucopyranoside, a crucial molecule in various biochemical and
biotechnological applications. This document details its characteristics, experimental protocols
for its synthesis and purification, and its role in laboratory settings.

Core Physical and Chemical Properties

4-aminophenyl a-D-glucopyranoside is a derivative of glucose, an essential monosaccharide.
The presence of an aminophenyl group allows for further chemical modifications, making it a
versatile tool in scientific research.[1] It is often utilized in the preparation of synthetic antigens
and for the identification of antigenic determinants.[1]

Quantitative Data Summary

The physical and chemical properties of 4-aminophenyl a-D-glucopyranoside are summarized
in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C12H17NOe
Molecular Weight 271.27 g/mol [1]
CAS Number 31302-52-0
Appearance White to off-white or light (2]
yellow powder
Melting Point 185-186 °C [3]
Boiling Point 556 °C (estimated) [3]
Density 1.517 g/lcm? (estimated) [3]
Solubility Soluble in water [1]
Purity Typically 295% or 298% (TLC) [1114]
Storage Temperature -20°C [4]
LogP -0.97130 [3]
;I':z;lzfjical Polar Surface Area 125 Az 3]
Hydrogen Bond Donor Count 5 [3]
Hydrogen Bond Acceptor
C:;untg p ! 3]
Rotatable Bond Count 3 [3]

Experimental Protocols

Detailed methodologies for the synthesis and purification of 4-aminophenyl a-D-
glucopyranoside are crucial for its application in research. Below are representative
experimental protocols.

Synthesis of 4-aminophenyl a-D-glucopyranoside
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A common method for the synthesis of aryl a-D-glucosides involves the Koenigs-Knorr reaction
or a modified version using a more stable glucosyl donor. The following is a representative two-
step protocol starting from D-glucose.

Step 1: Preparation of Penta-O-acetyl-a,[3-D-glucopyranose and subsequent conversion to
Tetra-O-acetyl-a-D-glucopyranosyl Bromide.

o Acetylation: D-glucose is first per-acetylated using acetic anhydride in the presence of a
catalyst like zinc chloride or sodium acetate to yield penta-O-acetyl-a,3-D-glucopyranose.

o Bromination: The anomeric acetyl group is then selectively replaced by bromine using a
solution of hydrogen bromide in glacial acetic acid to form the key intermediate, tetra-O-
acetyl-a-D-glucopyranosyl bromide.

Step 2: Glycosylation of 4-nitrophenol and subsequent reduction.

o Glycosylation: Tetra-O-acetyl-a-D-glucopyranosyl bromide is reacted with 4-nitrophenol in
the presence of a base (e.g., potassium carbonate or silver oxide) and a catalyst (e.g.,
iodine) in a suitable solvent like acetone or dichloromethane. This reaction forms 4-
nitrophenyl 2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside.

o Deprotection (Deacetylation): The acetyl protecting groups are removed by
transesterification using a catalytic amount of sodium methoxide in methanol (Zemplén
deacetylation).

e Reduction of the Nitro Group: The nitro group of the resulting 4-nitrophenyl a-D-
glucopyranoside is then reduced to an amino group. This can be achieved through catalytic
hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere or
by using a chemical reducing agent like sodium dithionite.

« Purification: The final product, 4-aminophenyl a-D-glucopyranoside, is purified from the
reaction mixture.

Purification and Analysis

Purification by Recrystallization:
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e The crude product is dissolved in a minimal amount of a hot solvent, such as methanol or
ethanol.[5]

e The solution is allowed to cool slowly to room temperature, and then further cooled in an ice
bath to promote crystallization.

e The resulting crystals are collected by vacuum filtration, washed with a small amount of cold
solvent, and dried under vacuum.

Analysis by Thin Layer Chromatography (TLC):
o A small amount of the purified compound is dissolved in a suitable solvent (e.g., methanol).
e The solution is spotted onto a TLC plate (e.g., silica gel 60 F254).

e The plate is developed in a chamber containing an appropriate eluent system (e.g., a mixture
of ethyl acetate and methanol).

e The plate is then visualized under UV light (if the compound is UV active) and/or by staining
with a suitable reagent (e.g., p-anisaldehyde solution followed by heating) to confirm its

purity.[4]

Visualized Experimental Workflow and Applications

As 4-aminophenyl a-D-glucopyranoside is primarily a biochemical tool rather than a signaling
molecule, the following diagrams illustrate a typical synthesis workflow and a key application.
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General Synthesis Workflow for 4-aminophenyl a-D-glucopyranoside

D-Glucose

cetylation

Penta-O-acetyl-a,3-D-glucopyranose

romination

Tetra-O-acetyl-a-D-glucopyranosyl Bromide

Glycosylation

4-Nitrophenol

4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside

eacetylation

4-Nitrophenyl a-D-glucopyranoside

itro Reduction

4-Aminophenyl a-D-glucopyranoside
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Application in Affinity Chromatography

Preparation of Affinity Matrix

Agarose Beads

4-Aminophenyl a-D-glucopyranoside

Activation (e.g., with CNBr)

ovalent Coupling

Activated Agarose with Ligand

Purification Process

Protein Mixture (containing Concanavalin A)

]

Binding of Concanavalin A to Ligand

;

Washing of Unbound Proteins

Addition of competing sugar

Elution of Pure Concanavalin A

Pure Concanavalin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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